Benzyl (2-oxo-2-(3-(pyridin-3-yloxy)azetidin-1-yl)ethyl)carbamate
Description
Benzyl (2-oxo-2-(3-(pyridin-3-yloxy)azetidin-1-yl)ethyl)carbamate is a chemical compound that has been extensively studied for its potential use in scientific research. The compound has shown promising results in various studies and has been found to have several biochemical and physiological effects.
Scientific Research Applications
Organic Synthesis
This compound plays a critical role in organic synthesis of natural products and biologically active molecules . It is used in the selective O-benzylation of 2-oxo-1,2-dihydropyridines . This process allows access to a variety of O-benzyl products under mild reaction conditions, which are important synthetic intermediates in the protection of functional groups .
Medicinal Chemistry
In the field of medicinal chemistry, this compound is studied for its potential applications. It is a specific organic molecule containing various functional groups, and its origin could be natural or synthetic. Such molecules are studied for their potential applications in various fields, including medicinal chemistry.
Drug Discovery
This compound offers immense possibilities in scientific research due to its unique properties. Its application spans various fields including drug discovery. It is a complex chemical compound that can be used in the development of new drugs.
Agrochemical Development
Another application of this compound is in the field of agrochemical development. It can be used in the synthesis of new agrochemicals due to its unique chemical structure.
Herbicidal Activity
This compound exhibits remarkably potent herbicidal activity . It is a novel molecular scaffold that can be used in the development of new herbicides .
Structural Diversity-Oriented Inactive Group Strategy
By utilizing the structural diversity-oriented inactive group strategy, this compound was identified as a promising lead scaffold for herbicides . It is derived from benzothiazole, which is an inactive moiety commonly found in herbicides such as mefenacet, benazolin, benzthiazuron, and fenthiaprop-ethyl .
properties
IUPAC Name |
benzyl N-[2-oxo-2-(3-pyridin-3-yloxyazetidin-1-yl)ethyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4/c22-17(10-20-18(23)24-13-14-5-2-1-3-6-14)21-11-16(12-21)25-15-7-4-8-19-9-15/h1-9,16H,10-13H2,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNGACNOUMGUSQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CNC(=O)OCC2=CC=CC=C2)OC3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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